![molecular formula C16H15N3O5 B5753595 4-methoxy-N'-[(3-methyl-4-nitrobenzoyl)oxy]benzenecarboximidamide](/img/structure/B5753595.png)
4-methoxy-N'-[(3-methyl-4-nitrobenzoyl)oxy]benzenecarboximidamide
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Overview
Description
4-methoxy-N'-[(3-methyl-4-nitrobenzoyl)oxy]benzenecarboximidamide, commonly known as MNBC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MNBC is a derivative of benzenecarboximidamide and is synthesized using specific methods.
Mechanism of Action
The mechanism of action of MNBC is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways in cells. MNBC has been shown to inhibit the activity of certain kinases, which are enzymes that play a crucial role in cell signaling and proliferation. MNBC has also been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression by modifying chromatin structure. By inhibiting these enzymes, MNBC can induce changes in gene expression and signaling pathways that lead to the desired biological effects.
Biochemical and Physiological Effects
MNBC has been shown to have various biochemical and physiological effects depending on the specific application. In cancer cells, MNBC has been shown to induce apoptosis and inhibit cell proliferation. In neurons, MNBC has been shown to protect against oxidative stress-induced damage and inhibit the formation of amyloid-beta plaques. In material science, MNBC has been shown to have excellent thermal stability and can be used as a building block for the synthesis of new materials with desirable properties. In catalysis, MNBC has been shown to be an effective catalyst for various organic transformations.
Advantages and Limitations for Lab Experiments
One of the main advantages of MNBC for lab experiments is its ease of synthesis. MNBC can be synthesized using simple and readily available reagents, and the yield and purity of the product can be easily confirmed using NMR spectroscopy. Another advantage of MNBC is its versatility. MNBC can be used in various applications, including medicine, material science, and catalysis.
One of the main limitations of MNBC for lab experiments is its relatively low solubility in common solvents. This can make it difficult to work with in certain applications, particularly in medicinal chemistry. Another limitation of MNBC is its potential toxicity. While MNBC has shown promising results in various studies, its toxicity profile has not been fully characterized, and further studies are needed to determine its safety for human use.
Future Directions
There are several future directions for the study of MNBC. In the field of medicine, further studies are needed to determine the efficacy and safety of MNBC as an anti-cancer agent and in the treatment of neurodegenerative diseases. In material science, further studies are needed to explore the potential applications of MNBC as a building block for the synthesis of new materials with desirable properties. In catalysis, further studies are needed to optimize the conditions for the use of MNBC as a catalyst and to explore its potential for new organic transformations. Overall, MNBC is a promising compound with potential applications in various fields, and further studies are needed to fully understand its properties and potential.
Synthesis Methods
The synthesis of MNBC involves the reaction between 4-methoxybenzenecarboximidamide and 3-methyl-4-nitrobenzoyl chloride in the presence of a base such as triethylamine. The reaction occurs at room temperature, and the product is obtained after purification using column chromatography. The yield of the reaction is usually around 50-60%, and the purity of the product can be confirmed using nuclear magnetic resonance (NMR) spectroscopy.
Scientific Research Applications
MNBC has been studied extensively for its potential applications in various fields. In the field of medicine, MNBC has shown promising results as an anti-cancer agent. Studies have shown that MNBC can induce apoptosis (programmed cell death) in cancer cells, thereby inhibiting their growth and proliferation. MNBC has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It has been shown to inhibit the formation of amyloid-beta plaques, which are a hallmark of Alzheimer's disease, and to protect neurons from oxidative stress-induced damage.
In addition to its medical applications, MNBC has also been studied for its potential use in the field of material science. MNBC has been shown to have excellent thermal stability and can be used as a building block for the synthesis of new materials with desirable properties. MNBC has also been studied for its potential use in the field of catalysis. It has been shown to be an effective catalyst for various organic transformations, including the reduction of nitro compounds and the oxidation of alcohols.
Properties
IUPAC Name |
[(Z)-[amino-(4-methoxyphenyl)methylidene]amino] 3-methyl-4-nitrobenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O5/c1-10-9-12(5-8-14(10)19(21)22)16(20)24-18-15(17)11-3-6-13(23-2)7-4-11/h3-9H,1-2H3,(H2,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PYPBKMDOYWNVGI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)ON=C(C2=CC=C(C=C2)OC)N)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C=CC(=C1)C(=O)O/N=C(/C2=CC=C(C=C2)OC)\N)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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